1-tert-butyl-N-methyl-N-[2-(5-methyl-1,2,4-oxadiazol-3-yl)ethyl]-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: 1-tert-butyl-N-methyl-N-[2-(5-methyl-1,2,4-oxadiazol-3-yl)ethyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C15H24N4O3/c1-10-16-12(17-22-10)6-7-18(5)14(21)11-8-13(20)19(9-11)15(2,3)4/h11H,6-9H2,1-5H3
• InChI Key: NMUUDXKVFRHDMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)CCN(C)C(=O)C2CC(=O)N(C2)C(C)(C)C
• Molecular Formula: C15H24N4O3
• Molecular Weight: 308.38 g/mol

Description

1-tert-butyl-N-methyl-N-[2-(5-methyl-1,2,4-oxadiazol-3-yl)ethyl]-5-oxo-3-pyrrolidinecarboxamide is a useful research compound. Its molecular formula is C15H24N4O3 and its molecular weight is 308.38 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 308.18484064 g/mol and the complexity rating of the compound is 435. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Metabolic Studies

Research on compounds with structural similarities to "1-tert-butyl-N-methyl-N-[2-(5-methyl-1,2,4-oxadiazol-3-yl)ethyl]-5-oxo-3-pyrrolidinecarboxamide" includes studies on their metabolism. For instance, the in vitro metabolism of a novel dipeptidyl peptidase-4 inhibitor was investigated using rat liver microsomes, identifying major metabolic reactions such as hydroxylation and carbonyl reduction, and elucidating the structure of metabolites through mass spectral analysis and synthetic references (Yoo et al., 2008).

Material Science and Polymer Research

The synthesis and characterization of novel bioactive 1,2,4-oxadiazole natural product analogs bearing N-phenylmaleimide and N-phenylsuccinimide moieties were explored for antitumor activity. This study demonstrates the potential of 1,2,4-oxadiazole derivatives in developing new materials with significant biological activities (Maftei et al., 2013).

Synthetic Chemistry Applications

The synthesis of new polyamides derived from 1,4‐bis(4‐aminophenoxy)‐2,5‐di‐tert‐butylbenzene and aromatic dicarboxylic acids showcases the application of tert-butyl and oxadiazole derivatives in creating high-performance materials with desirable properties such as solubility in polar and less polar solvents, and high thermal stability, making them suitable for various industrial applications (Liaw & Liaw, 1998).